Cas no 2549004-78-4 (N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide)

N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide is a specialized sulfonamide derivative featuring a quinoxaline-piperidine scaffold, offering potential utility in medicinal chemistry and drug discovery. The compound's structure combines a cyclopropanesulfonamide moiety with a quinoxaline-substituted piperidine, which may confer unique binding properties for targeting specific biological pathways. Its rigid cyclopropyl group can enhance metabolic stability, while the quinoxaline core provides opportunities for π-stacking interactions in receptor binding. This molecule is of interest for researchers exploring modulators of protein-protein interactions or enzyme inhibition, particularly in neurological or oncological applications. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of novel bioactive compounds.
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide structure
2549004-78-4 structure
Product Name:N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
CAS No:2549004-78-4
MF:C16H20N4O2S
MW:332.420601844788
CID:5312050
PubChem ID:154829997
Update Time:2025-06-10

N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • AKOS040723733
    • F6752-3218
    • 2549004-78-4
    • N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
    • N-[1-(2-Quinoxalinyl)-3-piperidinyl]cyclopropanesulfonamide
    • Inchi: 1S/C16H20N4O2S/c21-23(22,13-7-8-13)19-12-4-3-9-20(11-12)16-10-17-14-5-1-2-6-15(14)18-16/h1-2,5-6,10,12-13,19H,3-4,7-9,11H2
    • InChI Key: CAHPUROVMQMXMG-UHFFFAOYSA-N
    • SMILES: C1(S(NC2CCCN(C3C=NC4C(N=3)=CC=CC=4)C2)(=O)=O)CC1

Computed Properties

  • Exact Mass: 332.13069707g/mol
  • Monoisotopic Mass: 332.13069707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 83.6Ų

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 544.0±60.0 °C(Predicted)
  • pka: 10.61±0.20(Predicted)

N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6752-3218-2μmol
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
2μmol
$85.5 2023-09-07
Life Chemicals
F6752-3218-5μmol
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
5μmol
$94.5 2023-09-07
Life Chemicals
F6752-3218-10μmol
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
10μmol
$103.5 2023-09-07
Life Chemicals
F6752-3218-20μmol
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
20μmol
$118.5 2023-09-07
Life Chemicals
F6752-3218-1mg
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
1mg
$81.0 2023-09-07
Life Chemicals
F6752-3218-2mg
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
2mg
$88.5 2023-09-07
Life Chemicals
F6752-3218-3mg
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
3mg
$94.5 2023-09-07
Life Chemicals
F6752-3218-4mg
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
4mg
$99.0 2023-09-07
Life Chemicals
F6752-3218-5mg
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
5mg
$103.5 2023-09-07
Life Chemicals
F6752-3218-10mg
N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide
2549004-78-4
10mg
$118.5 2023-09-07

Additional information on N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide

N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide: A Comprehensive Overview

N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide, with the CAS number 2549004-78-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopropanesulfonamides and is characterized by its unique structural features, including a quinoxaline moiety and a piperidine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide is composed of a cyclopropane sulfonamide group attached to a piperidine ring, which is further substituted with a quinoxaline moiety. The quinoxaline ring, known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties, plays a crucial role in the compound's pharmacological profile. The piperidine ring, on the other hand, enhances the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. This makes it a valuable candidate for the development of new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves the disruption of viral entry into host cells and the inhibition of viral protein synthesis. These findings suggest that N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide could be developed into a broad-spectrum antiviral drug.

The anticancer properties of N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide have also been explored in preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings indicate that N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide could be a promising lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of N-[1-(quinoxalin-2-yl)piperidin-3-yl]cyclopropanesulfonamide have been extensively studied to assess its suitability for clinical use. Preclinical data have shown that this compound exhibits favorable pharmacokinetic parameters, including good oral bioavailability, low toxicity, and minimal side effects. These properties make it an attractive candidate for further clinical development.

In conclusion, N-[1-(quinoxalin-2-yl)piperidin-3-yl strong>]cyclopropanesulfonamide (CAS number 2549004-78-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as neurodegenerative diseases, antiviral therapy, and cancer treatment. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, N-[1-(< strong>quinoxalin -2 - yl strong > ) < strong > piperidin - 3 - yl strong > ] cyclopropanesulfonamide is poised to play a significant role in advancing medical treatments in these critical areas.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd